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Compound of Interest

Compound Name: Diethyl 4-nitrobenzylphosphonate

Cat. No.: B1200858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diethyl 4-
nitrobenzylphosphonate, a chemical intermediate utilized in various research and

development applications. The following sections detail the physical and chemical properties,

toxicological data, and essential safety protocols to ensure the well-being of laboratory

personnel and the integrity of experimental work.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling. Below is a summary of the key properties of Diethyl 4-
nitrobenzylphosphonate.
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Property Value Reference

CAS Number 2609-49-6 [1][2][3][4]

Molecular Formula C₁₁H₁₆NO₅P [2][3][4]

Molecular Weight 273.22 g/mol [2][3][4]

Appearance Orange-Yellow to Red Liquid [3][4]

Boiling Point 151 °C at 0.1 mmHg [1][3][4]

Density 1.24 g/mL [1][3][4]

Refractive Index 1.522 - 1.526 [1][3][4]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1]

Toxicological Information and Hazard Identification
Diethyl 4-nitrobenzylphosphonate is classified as acutely toxic if swallowed.[2] The GHS

classification indicates it is a hazardous substance requiring careful handling.[2]

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 3

GHS06 (Skull

and crossbones)
Danger

H301: Toxic if

swallowed

The toxicological properties have not been fully investigated, and therefore, the compound

should be handled with the utmost care, assuming it may have other potential hazards.[5]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is crucial for minimizing exposure and ensuring a

safe laboratory environment.

3.1. General Handling and Storage
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Handling: Always handle Diethyl 4-nitrobenzylphosphonate in a well-ventilated area,

preferably within a chemical fume hood.[5][6] Avoid contact with skin, eyes, and clothing.[5]

[7] Do not breathe mist, vapors, or spray.[5] Wash hands thoroughly after handling.[5][6]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[5][6] Keep

away from incompatible materials such as strong oxidizing agents.[6]

3.2. Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary barrier against chemical exposure.

The following diagram outlines the recommended PPE based on the handling procedure.
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Figure 1: PPE Selection Workflow
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Figure 2: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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